Cas no 261380-17-0 (Boc-5-bromo-2-methoxy-D-phenylalanine)

• Product Name: Boc-5-bromo-2-methoxy-D-phenylalanine
• CAS No: 261380-17-0
• MF: C₁₅H₂₀BrNO₅
• MW: 374.227004051209
• CID: 274355
• PubChem ID: 2734479
• Update Time: 2025-05-19

Boc-5-bromo-2-methoxy-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,5-bromo-N-[(1,1-dimethylethoxy)carbonyl]-2-methoxy-
• (R)-N-Boc-(5-bromo-2-methoxyphenyl)alanine
• ACETAMIDOXIME,O-BENZOYL-2-(P-NITROPHENYL)-
• Boc-5-bromo-2-methoxy-D-phenylalanine
• (R)-3-(5-bromo-2-methoxyphenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• (R)-3-(5-Bromo-2-methoxyphenyl)-2-((tert-butoxycarbonyl)amino)propanoicacid
• (R)-3-(5-Bromo-2-methoxyphenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• SCHEMBL3553358
• DTXSID501164185
• AKOS015836524
• 5-Bromo-N-[(1,1-dimethylethoxy)carbonyl]-2-methoxy-D-phenylalanine
• (2R)-3-(5-bromo-2-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 261380-17-0

• MDL： MFCD01320878
• Inchi： 1S/C15H20BrNO5/c1-15(2,3)22-14(20)17-11(13(18)19)8-9-7-10(16)5-6-12(9)21-4/h5-7,11H,8H2,1-4H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： YRKQEACMEPBJKP-LLVKDONJSA-N
• SMILES： BrC1C=CC(=C(C=1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 373.05200
• Monoisotopic Mass: 373.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.5395 (rough estimate)
• Melting Point: 132.3 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 84.86000
• LogP: 3.36900
• Solubility: Not available

Boc-5-bromo-2-methoxy-D-phenylalanine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT

Additional information on Boc-5-bromo-2-methoxy-D-phenylalanine

Boc-5-bromo-2-methoxy-D-phenylalanine (CAS No. 261380-17-0): A Comprehensive Overview

Boc-5-bromo-2-methoxy-D-phenylalanine (CAS No. 261380-17-0) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound is particularly valuable due to its unique structural features, including the Boc (tert-butoxycarbonyl) protecting group, a bromine substituent, and a methoxy group at the 2-position of the phenyl ring. These modifications make it an essential building block for designing novel peptide-based therapeutics and bioconjugates.

The growing interest in Boc-protected amino acids like Boc-5-bromo-2-methoxy-D-phenylalanine is driven by their critical role in drug discovery and biomedical research. Researchers frequently search for terms such as "Boc-5-bromo-2-methoxy-D-phenylalanine synthesis", "CAS 261380-17-0 applications", and "D-phenylalanine derivatives in medicine", highlighting the compound's relevance in modern science. Its chiral purity and functional group compatibility make it ideal for constructing complex peptide architectures with precise stereochemistry.

One of the key advantages of Boc-5-bromo-2-methoxy-D-phenylalanine is its versatility in solid-phase peptide synthesis (SPPS). The Boc group provides excellent protection for the amino functionality during peptide chain elongation, while the bromine atom offers a handle for further cross-coupling reactions such as Suzuki or Sonogashira couplings. This dual functionality allows researchers to create tailored peptide sequences with site-specific modifications, addressing current challenges in targeted drug delivery and biomarker development.

In the context of structure-activity relationship (SAR) studies, Boc-5-bromo-2-methoxy-D-phenylalanine serves as a valuable tool for investigating how aromatic substitutions influence peptide-receptor interactions. The methoxy group at the 2-position can impact the compound's lipophilicity and hydrogen bonding capacity, factors that are crucial for optimizing bioavailability and target binding affinity. These properties align with current research trends focusing on peptidomimetics and allosteric modulators.

The pharmaceutical industry has shown increasing interest in Boc-5-bromo-2-methoxy-D-phenylalanine for developing GPCR-targeting peptides and enzyme inhibitors. Recent studies have explored its incorporation into antimicrobial peptides and cancer-targeting constructs, capitalizing on the bromine atom's potential for radiohalogenation in diagnostic imaging. This application is particularly relevant given the rising demand for theranostic agents in personalized medicine.

From a synthetic chemistry perspective, Boc-5-bromo-2-methoxy-D-phenylalanine offers several advantages. The Boc protection strategy is compatible with most Fmoc-based SPPS protocols, allowing seamless integration into existing peptide manufacturing workflows. Moreover, the compound's stability under standard storage conditions makes it a reliable reagent for high-throughput screening and combinatorial chemistry approaches that are revolutionizing drug discovery pipelines.

Quality control of Boc-5-bromo-2-methoxy-D-phenylalanine typically involves advanced analytical techniques such as HPLC, mass spectrometry, and chiral purity analysis. These rigorous standards ensure batch-to-batch consistency, which is critical for reproducible research outcomes in both academic and industrial settings. The compound's well-characterized properties have made it a reference material for developing new peptide characterization methods.

Looking ahead, Boc-5-bromo-2-methoxy-D-phenylalanine is poised to play a significant role in emerging areas like peptide-drug conjugates (PDCs) and cell-penetrating peptides (CPPs). Its structural features align perfectly with the need for modular building blocks in next-generation biotherapeutics. As research continues to uncover new applications for modified amino acids, this compound will likely remain at the forefront of innovative peptide engineering strategies.